Cas no 2374757-96-5 (2-tert-Butoxycarbonylamino-5-iodo-thiazole-4-carboxylic acid methyl ester)

• Product Name: 2-tert-Butoxycarbonylamino-5-iodo-thiazole-4-carboxylic acid methyl ester
• CAS No: 2374757-96-5
• MF: C₁₀H₁₃IN₂O₄S
• MW: 384.190693616867
• CID: 6839337
• PubChem ID: 138805644
• Update Time: 2025-03-21

2-tert-Butoxycarbonylamino-5-iodo-thiazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(tert-butoxycarbonyl)amino]-5-iodo-1,3-thiazole-4-carboxylate
• methyl 2-{[(tert-butoxy)carbonyl]amino}-5-iodo-1,3-thiazole-4-carboxylate
• Methyl 2-((tert-butoxycarbonyl)amino)-5-iodothiazole-4-carboxylate
• DR-0039
• 2374757-96-5
• AKOS037652388
• 2-tert-Butoxycarbonylamino-5-iodo-thiazole-4-carboxylic acid methyl ester

• Inchi： 1S/C10H13IN2O4S/c1-10(2,3)17-9(15)13-8-12-5(6(11)18-8)7(14)16-4/h1-4H3,(H,12,13,15)
• InChI Key： GXXXITPQVOOTFZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 383.96408Da
• Monoisotopic Mass: 383.96408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų